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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512

Essential Safety and Handling Guide for 1-
Azidoadamantane

This document provides immediate safety, handling, and disposal protocols for 1-
Azidoadamantane, tailored for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Identification and Quantitative Data

1-Azidoadamantane is a flammable solid and, like other organic azides, is a potentially
energetic compound that requires careful handling.[1][2] Organic azides can be sensitive to
heat, shock, friction, or light and may undergo explosive decomposition under certain
conditions.[3][4]

Physical and Chemical Properties:
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Property Value Citations
CAS Number 24886-73-5

Molecular Formula C10H15Ns

Molecular Weight 177.25 g/mol

White to off-white crystalline
Appearance _ [1][5]
powder/solid

Melting Point 80-82 °C [5]
Flash Point 85 °C (185 °F) - closed cup
Storage Temperature 2-8°C [5]

GHS Hazard Information:

Pictogram Signal Word Hazard Statement

#.GHSO02 Flame Danger H228: Flammable solid.

(Citations for GHS information:)

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against chemical exposure. The
following equipment is mandatory when handling 1-Azidoadamantane.
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Task

Required PPE

Additional
Recommendations

Receiving and Unpacking

» Safety glassese Nitrile glovese

Lab coat

Inspect the container for
damage in a well-ventilated

area.[3]

Weighing and Aliquoting

« Safety goggles or safety
glasses with side shieldse Face
shielde Nitrile gloves (double-
gloving recommended)e Lab

coat

* Mandatory: Use a chemical
fume hood.[2][3]* Use anti-
static weighing boats and non-
metallic (plastic or ceramic)
spatulas.[2][3][4]* A blast shield
is recommended, especially for
larger quantities.[2][3]

Solution Preparation &

« Safety gogglese Nitrile gloves
(double-gloving

» Work within a chemical fume
hood.[3]* Avoid using
halogenated solvents (e.g.,

dichloromethane, chloroform)

Handling which can form explosive
recommended)s Lab coat
compounds.[3][4]* Do not use
ground glass joints, as friction
can lead to detonation.[2][3]
» Safety gogglese Face shielde
Chemical-resistant glovess Lab  Have a spill kit appropriate for
Spill Cleanup coat or chemical-resistant azide compounds readily

aprone Particulate dust filter

respirator (e.g., N95)

available.[3]

Waste Disposal

 Safety goggless Chemical-
resistant gloves (e.g., nitrile)s

Lab coat

Handle all waste in a
designated, well-ventilated
area, preferably within a fume
hood.[3]

(Citations for PPE recommendations:[1][2][3])

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of 1-Azidoadamantane from preparation to use.
Preparation and Weighing:

Work Area Preparation: Before starting, ensure the chemical fume hood is operational and
the work surface is lined with absorbent paper.[2] Have a designated, labeled, non-metallic
waste container ready.[3]

Personal Protective Equipment: Don the required PPE as specified in the table above
(goggles, face shield, double gloves, lab coat).

Handling Solid: Transfer the desired amount of 1-Azidoadamantane from its storage
container to an anti-static weigh boat using a non-metallic spatula.[2][3] Avoid any actions
that could generate dust.[1]

Container Sealing: Securely seal the main storage container immediately after use.[1]

Solution Preparation:

Solvent Addition: In the fume hood, slowly and carefully add the weighed solid to the desired
solvent.

Incompatible Solvents: Never use halogenated solvents like dichloromethane or chloroform.
[3][4] Also, avoid contact with strong acids or oxidizing agents.[1][4]

Heating: Avoid heating the compound unless absolutely necessary. If heating is required, use
appropriate safety measures such as a blast shield and conduct the procedure on a small
scale.[3]

Disposal Plan: Step-by-Step Protocol

Proper disposal is critical to prevent the formation of explosive metal azides in plumbing and

ensure environmental safety.[3]

e NEVER Pour Down the Drain: Azide-containing solutions must never be poured down the

sink. This can lead to the formation of highly explosive lead or copper azides in the pipes.[3]

[6]
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e Solid Waste Collection:

o Collect all contaminated solid waste, including gloves, weigh paper, and pipette tips, in a
separate, clearly labeled, non-metallic hazardous waste container.[3]

o The label should read "Hazardous Waste" and include the chemical name "1-
Azidoadamantane".[7]

e Agueous Waste Collection:

o Collect all agueous waste containing 1-Azidoadamantane in a designated, sealed, and
labeled non-metallic container.[3]

o Decontamination:

o Decontaminate non-disposable labware (e.g., glassware, spatulas) with an appropriate
solvent.

o Collect the solvent used for decontamination as hazardous waste.
» Final Disposal:

o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
area away from incompatible materials.[7]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste contractor.[7]

Emergency Procedures: Spill and Exposure
Protocol

Minor Spill (inside a fume hood):
o Alert personnel in the immediate area.

e Wearing appropriate PPE, cover the spill with sand, earth, or vermiculite.[1]
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e Using a non-sparking shovel or non-metallic spatula, carefully collect the material into a
clean, dry, labeled container for disposal.[1][2]

e Clean the spill area with soap and water, and collect the cleaning materials as hazardous
waste.[3]

Major Spill (or any spill outside a fume hood):

o Evacuate the laboratory immediately.[3]

 Alert your supervisor and the institutional safety office.[3]
e Prevent entry to the contaminated area.

Personnel Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[1][8]

o Skin Contact: Flush skin and hair with running water and soap. Seek medical attention if
irritation occurs.[1][8]

¢ Inhalation: Remove the individual from the contaminated area to fresh air. If irritation or
discomfort persists, seek medical attention.[1][8]

Workflow Diagram

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://datasheets.scbt.com/sc-206131.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://datasheets.scbt.com/sc-206131.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270208
https://datasheets.scbt.com/sc-206131.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270208
https://datasheets.scbt.com/sc-206131.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=270208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Safe Handling Workflow for 1-Azidoadamantane
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Caption: Logical workflow for the safe handling of 1-Azidoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 1-
Azidoadamantane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269512#personal-protective-equipment-for-
handling-1-azidoadamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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